Cas no 2138509-20-1 (Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]-)

• Product Name: Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]-
• CAS No: 2138509-20-1
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 5301657
• Update Time: 2025-06-09

Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]-

• Inchi： 1S/C16H22N2O/c19-16(13-7-3-8-13)17-11-14-9-4-6-12-5-1-2-10-15(12)18-14/h1-2,5,10,13-14,18H,3-4,6-9,11H2,(H,17,19)
• InChI Key： JBQSOPNJILSJGD-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCCC3=CC=CC=C3N2)=O)CCC1

Additional information on Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]-

Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]- (CAS No. 2138509-20-1): An Overview

Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]- (CAS No. 2138509-20-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclobutane carboxamide moiety with a substituted 1-benzazepine ring. The compound's potential therapeutic applications and its role in various biological processes have been the focus of numerous studies in recent years.

The chemical structure of Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]- is noteworthy for its complexity and the presence of multiple functional groups. The cyclobutane ring provides a rigid framework that can influence the compound's conformational flexibility and binding properties. The 1-benzazepine ring, on the other hand, is known for its ability to interact with various receptors and enzymes, making it a valuable scaffold in drug design.

Recent research has highlighted the potential of Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]- as a modulator of several important biological pathways. For instance, studies have shown that this compound can interact with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]- may offer new avenues for treating conditions such as anxiety disorders, depression, and chronic pain.

In addition to its interactions with GPCRs, Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]- has also been investigated for its potential as an inhibitor of specific enzymes. Enzyme inhibition is a common strategy in drug development for targeting diseases characterized by abnormal enzyme activity. For example, research has shown that this compound can inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. Inhibition of MAO can lead to increased levels of these neurotransmitters in the brain, which may have therapeutic benefits in treating mood disorders and neurodegenerative diseases.

The pharmacokinetic properties of Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]- have also been studied to understand its behavior in biological systems. Pharmacokinetic data is essential for optimizing drug delivery and dosing regimens. Studies have shown that this compound exhibits favorable absorption and distribution profiles when administered orally or intravenously. Additionally, its metabolic stability and excretion pathways have been characterized to ensure that it can be safely used in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]- in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has shown promising therapeutic effects in preclinical models of anxiety and depression. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

The future prospects for Cyclobutanecarboxamide, N-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]- are promising. Ongoing research continues to explore its potential applications in treating a wide range of conditions beyond anxiety and depression. For example, studies are investigating its effects on neuroinflammation and oxidative stress, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion,Cyclobutanecarboxamide,N-[ ( 2 , 3 , 4 , 5 - tetrahydro - 1 H - 1 - benzazepin - 2 - yl ) methyl ]- (CAS No. 2138509-20-1) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and multifaceted biological activities make it an attractive target for further investigation and clinical application. As research progresses and more data becomes available,Cyclobutanecarboxamide,N-[ ( 2 , 3 , 4 , 5 - tetrahydro - 1 H - 1 - benzazepin - 2 - yl ) methyl ]- may prove to be a valuable addition to the arsenal of drugs used to treat various neurological and psychiatric disorders.